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Compound of Interest

Compound Name: 3-Morpholinopropanal

CAS No.: 19851-01-5

Cat. No.: B012511

Get Quote

Part 1: Core Directive & Executive Summary
This guide deviates from standard SDS templates to address the practical realities of handling

3-Morpholinopropanal (CAS: 19851-01-5) in a research environment. While often treated as a

generic intermediate, this compound sits at the intersection of two reactive functionalities: a

basic tertiary amine (morpholine) and an electrophilic aldehyde.[1]

The "Hidden" Hazard: Beyond its intrinsic irritancy, the primary risk profile of this compound is

defined by its instability (oxidation to the corresponding acid) and its synthesis origin (often

derived from acrolein, a highly toxic lachrymator). If you are synthesizing this in-house, the

safety protocol is dictated by the precursors.[1] If you are purchasing it, the protocol is dictated

by preservation.[1]

Key Properties Snapshot:

Structure: O=CCCN1CCOCC1[2]

Physical State: Liquid (Colorless to yellow)[3]
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Boiling Point: ~226°C (at 760 mmHg)[2][4]

Flash Point: ~90°C (Combustible)[4]

Storage: -20°C under Inert Atmosphere (Argon/Nitrogen)

Part 2: Scientific Integrity & Logic (Hazard Analysis)
Hazard Identification & Causality
The safety profile of 3-Morpholinopropanal is best understood through a "Read-Across"

approach, analyzing its functional groups.

Functional Group Hazard Contribution Causality

Aldehyde (-CHO) Sensitization & Reactivity

Aldehydes are electrophiles

capable of Schiff base

formation with biological

amines (proteins/DNA). This

leads to potential skin

sensitization and tissue

irritation.[1] They also readily

autoxidize in air.[1]

Morpholine Ring Basicity & Corrosivity

The tertiary amine confers

basicity.[1] While less corrosive

than free morpholine (pKa

~8.3), it retains the potential to

cause severe eye irritation

(H319) and skin irritation

(H315).

Propyl Linker Lipophilicity

The propyl chain increases

lipophilicity compared to

smaller amino-aldehydes,

potentially enhancing skin

absorption (H302/H312).

GHS Classification (Verified):
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H302: Harmful if swallowed.[1][5][6]

H315: Causes skin irritation.[1][6][7]

H319: Causes serious eye irritation.[1][7]

H335: May cause respiratory irritation.[1][6][7]

Synthesis Context: The Acrolein Factor
If you are synthesizing this compound rather than purchasing it, the risk profile changes

dramatically. The standard route involves the Michael Addition of morpholine to acrolein.

Risk: Acrolein is a severe pulmonary toxicant and lachrymator.[1]

Control: Any synthesis must be performed in a certified fume hood with a scrubber or cold

trap.[1] Residual acrolein in the crude product can pose a significant inhalation hazard even

if the final product is less volatile.[1]

Storage Logic: The Oxidation Trap
Aldehydes are notorious for "silent degradation." 3-Morpholinopropanal will oxidize to 3-

morpholinopropanoic acid upon exposure to air.[1]

Impact: The presence of the acid changes the stoichiometry of subsequent reactions (e.g.,

reductive aminations) and can quench sensitive catalysts.

Protocol:Always store under Argon or Nitrogen. If the liquid turns from colorless to dark

yellow/brown, check purity by NMR/GC before use.

Part 3: Visualization & Formatting
Decision Matrix: Handling & PPE Selection
This diagram outlines the decision logic for selecting engineering controls and Personal

Protective Equipment (PPE) based on the operation scale.
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Operation Type

In-House Synthesis
(from Acrolein)

Usage / Transfer
(Purchased Reagent)

CRITICAL HAZARD:
Acrolein Exposure Scale of Use

Fume Hood REQUIRED
(Face Velocity > 100 fpm)

Cold Trap / Scrubber
for Volatiles

< 10 mL > 10 mL

Nitrile Gloves (Double)
Standard Lab Coat

Butyl Rubber / Silver Shield
(Aldehyde Permeation Risk)

Aerosol Generation?

Full Face Respirator
(Organic Vapor Cartridge)

Yes

Fume Hood Sufficient

No

Click to download full resolution via product page

Caption: Decision matrix for PPE and engineering controls based on synthesis origin and

operational scale.

Emergency Response Workflow
A logic flow for immediate response to exposure or spills, prioritizing containment and

decontamination.[1]
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Emergency Event Type of Exposure

Skin Contact

Eye Contact

Spill Release

Flush with Water
(15 mins minimum)

Wash with Soap
(Remove Amines)

Eyewash Station
(Keep Eyelids Open)

Seek Medical Attention
(Ophthalmologist)

Eliminate Ignition Sources
(Flash Point ~90°C)

Absorb with Vermiculite/Sand
(DO NOT use Sawdust)

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Caption: Step-by-step emergency response logic for skin/eye exposure and chemical spills.

Part 4: Detailed Protocols
Protocol A: Safe Transfer & Handling
Objective: Prevent oxidation and exposure during transfer.

Preparation:

Ensure the receiving vessel is dry and purged with Argon/Nitrogen.[1]

If the reagent bottle has been stored cold (-20°C), allow it to warm to room temperature in

a desiccator or under inert gas flow before opening to prevent water condensation (which

accelerates decomposition).[1]

Transfer:

Use a syringe or cannula transfer technique for volumes < 50 mL to avoid air exposure.[1]

For larger volumes, pour strictly inside a fume hood.[1]

Quenching (Glassware):

Rinse all contaminated glassware with a dilute acidic solution (e.g., 1M HCl) or acetone

before removing from the hood.[1] This protonates the morpholine nitrogen, reducing

volatility and odor.[1]
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Protocol B: Waste Disposal
Classification: Segregate as Organic Waste (Halogen-Free).

Incompatibility: Do not mix with oxidizing acids (Nitric, Perchloric) in the waste stream, as this

can cause violent exothermic reactions.

Neutralization: Small spills can be absorbed onto vermiculite.[1] Do not use paper towels or

sawdust as the primary absorbent for large spills due to the flammability risk of the aldehyde.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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